Cas no 880134-35-0 (Methyl 2-iodo-5-methylbenzeneacetate)

• Product Name: Methyl 2-iodo-5-methylbenzeneacetate
• CAS No: 880134-35-0
• MF: C₁₀H₁₁IO₂
• MW: 290.097615480423
• CID: 2619116
• PubChem ID: 86229794
• Update Time: 2025-04-21

Methyl 2-iodo-5-methylbenzeneacetate Chemical and Physical Properties

Names and Identifiers

• DTXSID401291080
• Methyl 2-iodo-5-methylbenzeneacetate
• 880134-35-0

• Inchi： 1S/C10H11IO2/c1-7-3-4-9(11)8(5-7)6-10(12)13-2/h3-5H,6H2,1-2H3
• InChI Key： GFRUENYOMOKFKW-UHFFFAOYSA-N
• SMILES： IC1=CC=C(C)C=C1CC(=O)OC

Computed Properties

• Exact Mass: 289.98038Da
• Monoisotopic Mass: 289.98038Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26.3Ų